(5Z)-2-(3,4-dimethoxyphenyl)-5-(4-methylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: (5Z)-2-(3,4-dimethoxyphenyl)-5-[(4-methylphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C20H17N3O3S/c1-12-4-6-13(7-5-12)10-17-19(24)23-20(27-17)21-18(22-23)14-8-9-15(25-2)16(11-14)26-3/h4-11H,1-3H3/b17-10-
• InChI Key: CMJRDLOUZYHSCJ-YVLHZVERSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2

Description

This compound belongs to the thiazolo[3,2-b][1,2,4]triazol-6(5H)-one family, characterized by a fused heterocyclic core. Its synthesis typically involves condensation reactions under mild acidic or basic conditions, as seen in analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(3,4-dimethoxyphenyl)-5-(4-methylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The initial step involves the cyclization of appropriate precursors to form the thiazole ring.

Introduction of the Triazole Ring: The next step involves the formation of the triazole ring through a cyclization reaction.

Substitution Reactions:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(3,4-dimethoxyphenyl)-5-(4-methylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride can be used.

Substitution: Reagents such as halogens, acids, and bases are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may yield alcohols or amines.

Scientific Research Applications

(5Z)-2-(3,4-dimethoxyphenyl)-5-(4-methylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5Z)-2-(3,4-dimethoxyphenyl)-5-(4-methylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The biological and chemical profiles of thiazolo[3,2-b][1,2,4]triazol-6(5H)-ones are highly substituent-dependent. Below is a comparative analysis of key analogs:

Compound ID/Name	Substituents (C5/C2)	Melting Point (°C)	Yield (%)	Key Spectral Data (LCMS/NMR)	Reference
Target Compound	4-Methylbenzylidene / 3,4-Dimethoxyphenyl	N/A	N/A	Not reported in evidence
BH39244	[3-(4-Methylphenyl)-1-phenyl-pyrazol-4-yl]methylene / 3,4-Dimethoxyphenyl	N/A	N/A	M+ = 521.5896
(Z)-5-(2-Fluorobenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2a)	2-Fluorobenzylidene / H	192–193	58	LCMS m/z 248 [M+H]+; Distinct δ=8.53 (s, 1H)
(Z)-5-(4-(Diethylamino)benzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2e)	4-(Diethylamino)benzylidene / H	232–234	67	LCMS m/z 328 [M+H]+; δ=3.47 (q, 4H)
(E/Z)-5-((Phenylamino)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (5d)	Phenylamino / H	262–263	56	LCMS m/z 245 [M+H]+
(5Z)-5-[(5-Methylfuran-2-yl)methylidene]-2-(3,4,5-trimethoxyphenyl) analog	5-Methylfuran / 3,4,5-Trimethoxyphenyl	N/A	N/A	M+ = 399.42

Key Observations :

• Bulkier Substituents : Compounds like BH39244, with a pyrazole-linked 4-methylphenyl group, exhibit higher molecular weights (~521 vs. ~399 for the furan-containing analog), which may influence solubility and membrane permeability .
• Amino vs. Benzylidene Substituents: Amino-substituted derivatives (e.g., 5d) show higher melting points (>260°C) due to intermolecular hydrogen bonding, contrasting with benzylidene analogs (e.g., 2e: 232°C) .